Cas no 387832-36-2 (Chelator 1a)

• Product Name: Chelator 1a
• CAS No: 387832-36-2
• MF: C₁₆H₁₂BrN₃OS
• MW: 374.254981040955
• CID: 6842601
• PubChem ID: 3136576
• Update Time: 2025-02-18

Chelator 1a Chemical and Physical Properties

Names and Identifiers

• SR-01000506890-1
• GLXC-04369
• chelator 1a
• AG-205/33131028
• SCHEMBL6272079
• AKOS001664315
• 5-bromo-1-methyl-2-oxo-5'-phenyl-1,2',3,3'-tetrahydrospiro[2H-indole-3,2'-[1,3,4]-thiadiazole]
• 387832-36-2
• HMS1615E19
• HY-136861
• SR-01000506890
• Antibacterial agent 192
• 5'-bromo-1'-methyl-5-phenylspiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
• 5-Bromo-1-methyl-5'-phenyl-spiro[3H-indole-3,2'(3'H)-[1,3,4]thiadiazol]-2(1H)-one
• Chelator 1a

• Inchi： 1S/C16H12BrN3OS/c1-20-13-8-7-11(17)9-12(13)16(15(20)21)19-18-14(22-16)10-5-3-2-4-6-10/h2-9,19H,1H3
• InChI Key： GEXAYXAKZPOPPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1(C(N2C)=O)NN=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 372.98845Da
• Monoisotopic Mass: 372.98845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70Ų